Cas no 1235406-25-3 (2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1235406-25-3
• MF: C₁₆H₂₅BO₃
• MW: 276.178905248642
• CID: 5075754
• PubChem ID: 59436517
• Update Time: 2025-06-12

2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-isopropoxy-2-methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• E91482
• CS-0188886
• 1235406-25-3
• AKOS017552721
• SCHEMBL1094644
• GMVHKWJBXKVKOA-UHFFFAOYSA-N

• Inchi： 1S/C16H25BO3/c1-11(2)18-13-8-9-14(12(3)10-13)17-19-15(4,5)16(6,7)20-17/h8-11H,1-7H3
• InChI Key： GMVHKWJBXKVKOA-UHFFFAOYSA-N
• SMILES： C1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=CC=1OC(C)C

Computed Properties

• Exact Mass: 276.1896748g/mol
• Monoisotopic Mass: 276.1896748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1235406-25-3)

2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. With its unique CAS No. 1235406-25-3, this compound has garnered significant attention due to its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and agrochemical development.

The molecular structure of this compound features a dioxaborolane ring, which enhances its stability and reactivity under various conditions. Researchers often seek boronate esters like this for their ability to facilitate C-C bond formation, a critical step in constructing complex molecules. Recent trends in green chemistry have further highlighted its utility, as it enables efficient transformations with reduced waste generation.

In the context of user-searched queries, this compound is frequently associated with topics such as "boronic acid derivatives," "cross-coupling reagents," and "high-efficiency catalysts." Its applications extend to OLED materials and polymeric coatings, aligning with the growing demand for advanced electronic materials. Notably, its isopropoxy group contributes to improved solubility in organic solvents, a feature highly valued in process chemistry.

From an SEO perspective, this content addresses common search intents like "how to synthesize 2-(4-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane" or "CAS 1235406-25-3 suppliers." The compound’s relevance to cancer research (as a building block for kinase inhibitors) and renewable energy (in perovskite solar cells) further enhances its searchability. Analytical techniques such as NMR spectroscopy and HPLC purity testing are typically employed to validate its quality.

Innovations in flow chemistry have recently leveraged this compound’s properties for continuous manufacturing, addressing industry needs for scalable synthesis. Its compatibility with microwave-assisted reactions also makes it a favorite among medicinal chemists optimizing high-throughput screening protocols. Storage recommendations typically emphasize protection from moisture to preserve its hydrolytic stability.

As regulatory frameworks evolve, the compound’s REACH compliance status and safety data sheets remain critical for industrial users. Discussions in academic forums often explore its comparative advantages over similar boron-containing reagents, such as pinacol boronic esters. Future research may focus on its derivatization for bioconjugation applications or metal-free catalysis.